Cas no 349491-03-8 (Lupinifolin; (S)-form, 1'''ξ-Hydroxy, 2'''ξ,3'''-epoxide)

• Product Name: Lupinifolin; (S)-form, 1'''ξ-Hydroxy, 2'''ξ,3'''-epoxide
• CAS No: 349491-03-8
• MF: C₂₅H₂₆O₇
• MW: 438.469748020172
• CID: 6704106
• Update Time: 2024-03-02

Lupinifolin; (S)-form, 1'''ξ-Hydroxy, 2'''ξ,3'''-epoxide Chemical and Physical Properties

Names and Identifiers

• 5,4-Dihydroxy-8-(1-hydroxy-2,3-epoxy-3-methylbutyl)-6'',6''-dimethylpyrano[2'',3'':7,6]flavanone
• Lupinifolin; (S)-form, 1'''ξ-Hydroxy, 2'''ξ,3'''-epoxide

• Inchi： 1S/C25H26O7/c1-24(2)10-9-14-19(28)17-15(27)11-16(12-5-7-13(26)8-6-12)30-22(17)18(21(14)31-24)20(29)23-25(3,4)32-23/h5-10,16,20,23,26,28-29H,11H2,1-4H3
• InChI Key： XEUUWHJBYVEMMA-UHFFFAOYSA-N
• SMILES： CC1(C(C(C2C3=C(C(CC(C4C=CC(O)=CC=4)O3)=O)C(O)=C3C=2OC(C=C3)(C)C)O)O1)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• XLogP3: 1.716

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans